Cas no 899983-38-1 (N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
• CAS No: 899983-38-1
• MF: C₂₆H₂₄N₄O₃S
• MW: 472.558764457703
• CID: 5492095
• Update Time: 2025-07-14

N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(1H-indol-3-yl)ethyl]-N2-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-6-quinolinyl]-
• N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

• Inchi： 1S/C26H24N4O3S/c31-24(27-12-11-18-16-28-21-7-2-1-6-20(18)21)25(32)29-19-9-10-22-17(15-19)5-3-13-30(22)26(33)23-8-4-14-34-23/h1-2,4,6-10,14-16,28H,3,5,11-13H2,(H,27,31)(H,29,32)
• InChI Key： KSBIFXLUOWLFLI-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide: A Comprehensive Overview

The compound with CAS No 899983-38-1, known as N-2-(1H-indol-3-yl)ethyl-N'-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines indole and quinoline moieties with a thiophene group, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of indole-based compounds in modulating cellular signaling pathways. The indole moiety in this compound is particularly interesting due to its ability to interact with a variety of biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Researchers have found that the indole group can enhance the bioavailability and pharmacokinetic properties of the molecule, making it suitable for therapeutic applications.

The thiophene group in the structure adds another layer of complexity and functionality. Thiophene is known for its aromaticity and ability to participate in π-interactions, which can enhance the molecule's stability and solubility. Recent advancements in computational chemistry have allowed scientists to predict the electronic properties of thiophene-containing compounds with greater accuracy. These insights have been instrumental in optimizing the synthesis of N'-1-(thiophene-2-carbonyl)-substituted derivatives, leading to improved yields and purity.

The tetrahydroquinolin core of this compound is another key feature that contributes to its unique properties. Tetrahydroquinoline derivatives are known for their ability to act as templates for various bioactive molecules. Recent research has focused on the role of tetrahydroquinoline in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The presence of this moiety in N'-1-(thiophene-2-carbonyl)-substituted ethanediamide derivatives has shown potential in developing novel treatments for Alzheimer's disease.

One of the most exciting developments involving this compound is its application in drug delivery systems. The combination of indole, thiophene, and tetrahydroquinoline moieties provides a versatile platform for designing molecules with targeted delivery capabilities. Researchers have explored the use of this compound as a carrier for anticancer drugs, leveraging its ability to penetrate cellular membranes efficiently while minimizing systemic toxicity.

In terms of synthesis, the preparation of N'-1-(thiophene-2-carbonyl)-substituted ethanediamides has been optimized through a series of iterative experiments. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly streamlined the production process. These methods not only improve yield but also reduce reaction time and energy consumption, aligning with green chemistry principles.

From a pharmacological perspective, this compound has demonstrated remarkable selectivity towards certain biological targets. For instance, studies have shown that it can inhibit specific isoforms of kinases without affecting other closely related enzymes. This level of specificity is crucial for developing drugs with fewer off-target effects and higher therapeutic indices.

The integration of indole, thiophene, and tetrahydroquinoline moieties into a single molecule opens up new avenues for exploring their combined effects on cellular processes. For example, researchers are investigating how these groups synergistically influence the molecule's ability to modulate ion channels or act as antioxidants. These findings could pave the way for innovative therapies targeting oxidative stress-related disorders.

Moreover, the structural flexibility of this compound allows for extensive chemical modifications. By altering substituents on the indole or thiophene rings, scientists can tailor the molecule's properties to suit specific applications. This adaptability makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

In conclusion, N'-1-(thiophene-2-carbonyl)-substituted ethanediamides represent a cutting-edge class of compounds with diverse potential applications. Their unique combination of structural features positions them at the forefront of chemical innovation. As research continues to uncover new insights into their properties and functions, this compound will undoubtedly play a pivotal role in advancing both academic research and industrial development.